N-[2-(dimethylamino)pyridin-3-yl]-N-methyl-2-methylsulfonylpropanamide

• IUPAC Name: N-[2-(dimethylamino)pyridin-3-yl]-N-methyl-2-methylsulfonylpropanamide
• InChI: InChI=1S/C12H19N3O3S/c1-9(19(5,17)18)12(16)15(4)10-7-6-8-13-11(10)14(2)3/h6-9H,1-5H3
• InChI Key: CJGPCXICDVMHLP-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(C)C1=C(N=CC=C1)N(C)C)S(=O)(=O)C
• Molecular Formula: C12H19N3O3S
• Molecular Weight: 285.36 g/mol

Description

N-[2-(dimethylamino)pyridin-3-yl]-N-methyl-2-methylsulfonylpropanamide is a synthetic organic compound that belongs to the class of amides It features a pyridine ring substituted with a dimethylamino group at the 2-position and a methylsulfonylpropanamide moiety at the 3-position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(dimethylamino)pyridin-3-yl]-N-methyl-2-methylsulfonylpropanamide typically involves the following steps:

Formation of the Pyridine Intermediate: The starting material, 2-chloropyridine, undergoes a nucleophilic substitution reaction with dimethylamine to form 2-(dimethylamino)pyridine.

Amidation Reaction: The intermediate 2-(dimethylamino)pyridine is then reacted with N-methyl-2-methylsulfonylpropanamide under appropriate conditions to yield the final product.

The reaction conditions often involve the use of a base such as sodium hydride or potassium carbonate to facilitate the nucleophilic substitution and amidation reactions. Solvents like dimethylformamide (DMF) or tetrahydrofuran (THF) are commonly used to dissolve the reactants and provide a suitable reaction medium.

Industrial Production Methods

In an industrial setting, the production of N-[2-(dimethylamino)pyridin-3-yl]-N-methyl-2-methylsulfonylpropanamide may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can further optimize the production process.

Chemical Reactions Analysis

Types of Reactions

N-[2-(dimethylamino)pyridin-3-yl]-N-methyl-2-methylsulfonylpropanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the dimethylamino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Various nucleophiles such as halides, thiols, or amines

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Amine derivatives

Substitution: Substituted pyridine derivatives

Scientific Research Applications

N-[2-(dimethylamino)pyridin-3-yl]-N-methyl-2-methylsulfonylpropanamide has several scientific research applications:

Medicinal Chemistry: The compound is investigated for its potential as a pharmacological agent, particularly in the development of drugs targeting neurological disorders and cancer.

Materials Science: It is used in the synthesis of advanced materials, including polymers and nanomaterials, due to its unique structural properties.

Biological Studies: The compound is studied for its interactions with biological macromolecules, such as proteins and nucleic acids, to understand its mechanism of action and potential therapeutic effects.

Industrial Applications: It is utilized in the development of catalysts and other industrial chemicals, contributing to various manufacturing processes.

Mechanism of Action

The mechanism of action of N-[2-(dimethylamino)pyridin-3-yl]-N-methyl-2-methylsulfonylpropanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets by binding to their active sites or altering their conformation. This interaction can lead to changes in cellular signaling pathways, ultimately affecting various physiological processes.

Comparison with Similar Compounds

Similar Compounds

• N-{[2-(dimethylamino)-3-pyridinyl]methyl}-2-pyridinecarboxamide
• N-[2-(dimethylamino)pyridin-3-yl]pyridine-3-carboxamide
• N-[2-(dimethylamino)pyridin-3-yl]-2,3,4,5-tetrafluorobenzamide

Uniqueness

N-[2-(dimethylamino)pyridin-3-yl]-N-methyl-2-methylsulfonylpropanamide stands out due to its specific structural features, such as the presence of both a dimethylamino group and a methylsulfonylpropanamide moiety. These functional groups contribute to its unique chemical reactivity and potential applications in various fields. Additionally, its ability to undergo diverse chemical reactions and interact with biological targets makes it a valuable compound for scientific research and industrial applications.